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Compound of Interest

Compound Name: 2-Pentanol, 5-iodo-

Cat. No.: B3058609 Get Quote

This technical guide provides a comprehensive overview of 5-iodopentan-2-ol, including its

nomenclature, physicochemical properties, a proposed synthesis protocol, and a visual

representation of its synthesis pathway. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic chemistry.

IUPAC Nomenclature and Synonyms
The compound with the structure corresponding to "2-Pentanol, 5-iodo-" is systematically

named according to IUPAC nomenclature as 5-iodopentan-2-ol.[1] This name accurately

reflects the five-carbon pentane chain with an iodine atom at the fifth carbon and a hydroxyl

group at the second carbon.

Several synonyms are also used to refer to this compound in literature and chemical

databases:

5-iodo-2-pentanol[1]

5-iodo-pentan-2-ol[1]

5-jodpentan-2-ol[1]

5-ヨードペンタン-2-オール (Japanese)[1]
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Quantitative data for 5-iodopentan-2-ol is not readily available in experimental literature. The

following table summarizes the known and predicted physicochemical properties. It is important

to note that some values are computed predictions and should be used with this consideration.

Property Value Source

Molecular Formula C₅H₁₁IO [1]

Molecular Weight 214.046 g/mol [1]

Boiling Point Not Available [1]

Melting Point Not Available [1]

Density Not Available [1]

Proposed Synthesis of 5-iodopentan-2-ol from
Tetrahydrofurfuryl Alcohol
A plausible and efficient method for the synthesis of 5-iodopentan-2-ol is through the ring-

opening of a suitable precursor, such as tetrahydrofurfuryl alcohol, using a hydroiodic acid. This

reaction proceeds via the protonation of the alcohol, followed by the cleavage of the ether

linkage and subsequent iodination.

Experimental Protocol
Materials and Reagents:

Tetrahydrofurfuryl alcohol

Concentrated Hydroiodic Acid (57%)

Sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Distilled water
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Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, place 0.1 mol of tetrahydrofurfuryl alcohol.

Addition of Reagent: Slowly add 0.2 mol of concentrated hydroiodic acid to the flask while

stirring. The addition should be done in an ice bath to control the initial exothermic reaction.

Reflux: Once the addition is complete, heat the mixture to reflux for 3-4 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a 500 mL separatory funnel and add 100 mL of diethyl ether.

Washing: Wash the organic layer sequentially with 50 mL of distilled water, 50 mL of a

saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with 50

mL of brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to obtain pure 5-iodopentan-2-ol.
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Synthesis Pathway Diagram
The following diagram illustrates the proposed synthesis of 5-iodopentan-2-ol from

tetrahydrofurfuryl alcohol.

Proposed synthesis of 5-iodopentan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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